Cas no 2411294-11-4 (2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide)

• Product Name: 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide
• CAS No: 2411294-11-4
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 6075813
• PubChem ID: 146094400
• Update Time: 2025-07-22

2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide
• 2-Chloro-N-(1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-yl)acetamide
• 2-Chloro-N-[1-(hydroxymethyl)-4-methoxy-2,3-dihydroinden-1-yl]acetamide
• Z3766261349
• 2411294-11-4
• EN300-26595782
• 2-chloro-N-[1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-yl]acetamide

• Inchi： 1S/C13H16ClNO3/c1-18-11-4-2-3-10-9(11)5-6-13(10,8-16)15-12(17)7-14/h2-4,16H,5-8H2,1H3,(H,15,17)
• InChI Key： NZNMYHWPCQVRLV-UHFFFAOYSA-N
• SMILES： ClCC(NC1(CO)C2C=CC=C(C=2CC1)OC)=O

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide

Introduction to 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide (CAS No. 2411294-11-4)

2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide, identified by its CAS number 2411294-11-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indan derivatives, characterized by a fused benzene and cyclohexane ring system, which is a common motif in many biologically active molecules. The presence of functional groups such as a chloro substituent, a hydroxymethyl group, and a methoxy group on the indan core introduces unique chemical properties that make it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide (CAS No. 2411294-11-4) exhibits a high degree of conformational flexibility due to the presence of the cyclohexane ring. This flexibility is often exploited in medicinal chemistry to optimize binding interactions with biological targets. The chloro group at the 2-position and the methoxy group at the 4-position are particularly noteworthy, as they can serve as points for further derivatization or as pharmacophores that contribute to the compound's biological activity.

In recent years, there has been growing interest in indan derivatives due to their potential applications in treating various diseases, including neurological disorders and cancer. The hydroxymethyl group in 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide (CAS No. 2411294-11-4) is particularly intriguing, as it can participate in hydrogen bonding interactions with biological targets, which is a key factor in drug-receptor binding affinity. Additionally, the acetamide moiety at the nitrogen atom can serve as a pharmacophore that enhances solubility and bioavailability.

Recent studies have demonstrated that modifications of indan derivatives can lead to compounds with enhanced pharmacological properties. For instance, researchers have explored the use of computational methods to predict how different substituents on the indan core can influence biological activity. These studies have highlighted the importance of understanding the three-dimensional structure of molecules like 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-ylacetamide (CAS No. 2411294-11-4) to optimize their interactions with biological targets.

The synthesis of 2-chloro-N-1-(hydroxymethyl)-4-methoxy-2,3-dihydro-1H-inden-1-y acetamide (CAS No. 2411294-11 -4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions to form the indan core, followed by functional group transformations such as chlorination and methylation. The hydroxymethyl group is typically introduced through nucleophilic addition reactions, which require precise control over reaction conditions to avoid side products.

The pharmacological profile of 2-chloro-N -1-(hydroxymethyl)-4-methoxy -2,3-dihydro - 1H-inden - 1 - y lacetamide (CAS No. 24 112944 - 11 - 4) has been investigated in several preclinical studies. These studies have shown that the compound exhibits potential activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may have inhibitory effects on certain kinases, which are often implicated in cancer progression. Additionally, its ability to interact with other biological targets has been explored in models of neurological disorders.

The development of new drug candidates like 2-chloro-N - 1-(hydroxymethyl) - 4-methoxy - 2 , 3 - dihydro - 1 H-inden - 1 - y lacetamide (CAS No. 24 112944 - 11 - 4) relies heavily on advances in synthetic chemistry and biotechnology. High-throughput screening techniques have enabled researchers to rapidly test large libraries of compounds for biological activity, while computational methods have helped predict how structural modifications can improve pharmacological properties. These tools are essential for identifying promising candidates for further development.

In conclusion,2-chloro-N - 1-(hydroxymethyl) - 4-methoxy - 2 , 3 - dihydro - 1 H-inden - 1 - y lacetamide (CAS No. 24 112944 - 11 - 4) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for indan derivatives,this compound is likely to play an important role in the development of novel therapeutic agents.